![molecular formula C13H19N3O2 B2576297 Tert-butyl 3-[(2-methylpyrazol-3-yl)methylidene]azetidine-1-carboxylate CAS No. 2169068-61-3](/img/structure/B2576297.png)
Tert-butyl 3-[(2-methylpyrazol-3-yl)methylidene]azetidine-1-carboxylate
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Description
Tert-butyl 3-[(2-methylpyrazol-3-yl)methylidene]azetidine-1-carboxylate, commonly known as TBN, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. The compound has been extensively studied for its potential applications in drug discovery and development. In
Scientific Research Applications
Synthesis and Biological Activity
Structure-Activity Relationship Studies
This compound has been investigated for its utility in synthesizing ligands for histamine H4 receptors, which are potential targets for anti-inflammatory and antinociceptive agents. The modification of pyrimidine moieties, including the introduction of aromatic and secondary amine groups, has been explored to optimize potency and biological activity, demonstrating the compound's role in the development of new therapeutic agents (Altenbach et al., 2008).
Radiochemical Synthesis
It serves as a precursor in the synthesis of novel ligands for nicotinic receptors, highlighting its application in developing radiolabeled compounds for neuroimaging. The synthesis involves coupling with [11C]iodomethane, showcasing its relevance in creating diagnostic tools for studying neurological conditions (Karimi & Långström, 2002).
Peptide Activity Studies
The synthesis of enantiopure azetidine-2-carboxylic acid analogs with heteroatomic side chains demonstrates the compound's importance in peptide research. These analogs are designed to investigate the influence of conformation on peptide activity, contributing to the development of peptides with tailored biological properties (Sajjadi & Lubell, 2008).
Novel Compound Synthesis
Research includes the development of bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, useful for further selective derivation. This highlights its role in accessing chemical spaces complementary to piperidine ring systems, indicating its utility in creating diverse chemical libraries for drug discovery (Meyers et al., 2009).
Azetidine as a Building Block
The compound has been utilized in the synthesis of protected 3-haloazetidines, serving as versatile building blocks in medicinal chemistry. This underscores its significance in synthesizing high-value azetidine-3-carboxylic acid derivatives, further expanding its application in developing novel therapeutic agents (Ji, Wojtas, & Lopchuk, 2018).
properties
IUPAC Name |
tert-butyl 3-[(2-methylpyrazol-3-yl)methylidene]azetidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-13(2,3)18-12(17)16-8-10(9-16)7-11-5-6-14-15(11)4/h5-7H,8-9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODTBWDRQGDDUFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(=CC2=CC=NN2C)C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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